Cas no 2138371-77-2 (5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine)

• Product Name: 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine
• CAS No: 2138371-77-2
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• MDL: MFCD31589566
• CID: 5610368
• PubChem ID: 138991274
• Update Time: 2025-06-09

5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [5-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]methanamine
• 2138371-77-2
• EN300-840526
• 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine

• MDL： MFCD31589566
• Inchi： 1S/C6H9F2N3/c1-11-5(6(7)8)2-4(3-9)10-11/h2,6H,3,9H2,1H3
• InChI Key： VVKGQIVHOYBKFG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NN1C)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine

Introduction to 5-(Difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine (CAS No. 2138371-77-2)

5-(Difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine (CAS No. 2138371-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The unique structure of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine makes it a promising candidate for various therapeutic applications.

The chemical structure of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine features a pyrazole ring substituted with a difluoromethyl group and a methyl group, along with an amino functional group. This combination of substituents imparts unique physicochemical properties to the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles. The difluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of the compound, making it a valuable scaffold for drug design.

Recent studies have explored the potential therapeutic applications of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be developed into a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine has also shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Institutes of Health demonstrated that the compound effectively inhibits the growth of several types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis. These findings highlight the potential of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine as an anticancer agent and warrant further investigation in clinical trials.

The safety profile of 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine is another critical aspect that has been evaluated in recent studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethanamine (CAS No. 2138371-77-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As more studies are conducted, it is likely that additional therapeutic uses will be discovered, further expanding the scope of its potential impact on human health.